2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Product Name, component content, use to
2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044624-1g |
N-Ethylmethylamine |
624-78-2 | 96% | 1g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 044624-5g |
N-Ethylmethylamine |
624-78-2 | 96% | 5g |
￡56.00 | 2022-03-01 | |
| Fluorochem | 044624-25g |
N-Ethylmethylamine |
624-78-2 | 96% | 25g |
￡190.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E134090-25g |
N-Ethylmethylamine |
624-78-2 | ≥98.0%(GC) | 25g |
¥504.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E134090-5g |
N-Ethylmethylamine |
624-78-2 | ≥98.0%(GC) | 5g |
¥198.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E134090-100g |
N-Ethylmethylamine |
624-78-2 | ≥98.0%(GC) | 100g |
¥1612.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028049-25g |
N-Ethylmethylamine |
624-78-2 | 98% | 25g |
￥528 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028049-5g |
N-Ethylmethylamine |
624-78-2 | 98% | 5g |
￥201 | 2024-05-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N822727-25g |
N-Ethylmethylamine |
624-78-2 | 98% | 25g |
￥1,212.00 | 2022-01-10 | |
| TRC | E924850-1g |
N-Ethylmethylamine |
624-78-2 | 1g |
$ 81.00 | 2023-09-07 |
Audited Supplier
N-Ethylmethylamine (CAS 624-78-2), a secondary amine with the molecular formula C₃H₉N, is gaining attention in pharmaceutical and specialty chemical industries due to its versatile reactivity. This compound, also known as ethylmethylamine or methylethylamine, serves as a crucial building block in organic synthesis. Its balanced lipophilicity and moderate basicity (pKa ~10.5) make it particularly valuable for drug intermediate preparation.
The growing demand for N-ethyl methylamine derivatives correlates with recent breakthroughs in small-molecule drug development. Pharmaceutical researchers are exploring its potential in creating novel amine-based active pharmaceutical ingredients (APIs), especially for neurological and cardiovascular applications. The compound's ethyl-methyl substitution pattern offers unique steric and electronic properties that influence molecular interactions in biological systems.
From a chemical perspective, N-Ethylmethylamine 624-78-2 exhibits several noteworthy characteristics. The boiling point ranges between 36-38°C at atmospheric pressure, while its density measures approximately 0.69 g/cm³ at 25°C. These physical properties make it suitable for various industrial processes requiring volatile amines. The methyl ethyl amine structure demonstrates excellent solubility in common organic solvents like ethanol, ether, and dichloromethane.
Recent advancements in green chemistry applications have highlighted N-Ethylmethylamine's role as a catalyst or co-catalyst in sustainable synthetic pathways. Its use in organocatalysis has been documented in several peer-reviewed studies, particularly for asymmetric synthesis. The compound's relatively low environmental persistence compared to higher amines makes it an attractive option for eco-conscious manufacturers.
The global market for ethyl methyl amine products shows steady growth, with projections indicating a 5.8% CAGR through 2028 according to recent industry reports. This growth stems from expanding applications in agrochemical formulations, where it serves as an intermediate for crop protection agents. Additionally, the specialty chemicals sector utilizes this amine in corrosion inhibitors and surfactant production.
Quality specifications for N-Ethylmethylamine CAS 624-78-2 typically require ≥98% purity for pharmaceutical applications, with strict controls on residual solvents and heavy metals. Analytical methods like GC-MS and HPLC are commonly employed for quality verification. Storage recommendations emphasize keeping the compound in tightly sealed containers under nitrogen atmosphere to prevent degradation.
Emerging research explores N-Ethylmethylamine derivatives in material science applications, particularly in polymer modification and conductive material synthesis. The amine's ability to participate in Mannich reactions and reductive amination processes makes it valuable for creating functional materials with tailored properties. These developments align with current industry trends toward smart materials and advanced composites.
Safety considerations for handling N-Ethylmethylamine 624-78-2 follow standard amine protocols, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its volatility requires appropriate containment measures. Regulatory status varies by region, but most jurisdictions classify it as an industrial chemical with specific handling guidelines.
The synthesis of N-Ethylmethylamine typically involves the reaction of methylamine with ethyl halides or through reductive amination of appropriate carbonyl compounds. Modern production methods emphasize atom economy and waste minimization, reflecting the chemical industry's shift toward sustainable practices. Process optimization has significantly improved yields, with some facilities reporting >90% efficiency.
Analytical characterization of N-Ethylmethylamine CAS 624-78-2 reveals distinctive spectral features. The 1H NMR spectrum shows characteristic triplets for the methylene protons (δ ~2.5 ppm) and quartets for the methyl group (δ ~1.1 ppm). These spectral signatures aid in quality control and compound identification during synthetic applications.
Future research directions for ethylmethylamine chemistry include exploring its potential in bioorthogonal reactions and click chemistry applications. The compound's structural simplicity combined with its chemical versatility positions it as a candidate for developing new bioconjugation techniques. Such innovations could significantly impact diagnostic and therapeutic development.
From a commercial availability standpoint, N-Ethylmethylamine 624-78-2 is supplied by multiple specialty chemical manufacturers worldwide. Procurement specialists should verify certificates of analysis and consider batch-to-batch consistency when selecting suppliers. Current market pricing reflects typical fluctuations in amine commodities, with regional variations based on production capacity and demand.
Environmental fate studies indicate that N-Ethyl methylamine undergoes relatively rapid biodegradation under aerobic conditions, with half-lives typically less than 28 days in standard tests. This environmental profile supports its use in applications requiring benign by design principles. The compound's ecological impact assessment suggests low bioaccumulation potential.
Technological innovations in amine synthesis and purification continue to improve the commercial viability of N-Ethylmethylamine. Continuous flow chemistry approaches have demonstrated particular promise for scaling production while maintaining quality standards. These advancements address the chemical industry's need for process intensification and energy efficiency.
In conclusion, N-Ethylmethylamine (CAS 624-78-2) represents a versatile chemical building block with expanding applications across multiple industries. Its balanced chemical properties, combined with evolving synthetic methodologies, ensure its continued relevance in specialty chemical manufacturing and pharmaceutical development. As research uncovers new applications and production methods become more sustainable, this compound will likely maintain its position as a valuable intermediate in organic synthesis.
